5-(4-Methoxyphenyl)-2-methylaniline

• IUPAC Name: 5-(4-methoxyphenyl)-2-methylaniline
• InChI: InChI=1S/C14H15NO/c1-10-3-4-12(9-14(10)15)11-5-7-13(16-2)8-6-11/h3-9H,15H2,1-2H3
• InChI Key: AIROINZDCGLJBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=C(C=C2)OC)N
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

5-(4-Methoxyphenyl)-2-methylaniline, also known as 4-MPM, is an aromatic compound commonly used in organic synthesis and research applications. It is an intermediate in the synthesis of several compounds, including pharmaceuticals, dyes, and polymers. 4-MPM is a versatile and important compound in the organic synthesis of pharmaceuticals, dyes, and polymers. It is also used in the synthesis of a variety of other compounds and has been used in studies of its biochemical and physiological effects.

Scientific Research Applications

• Antitumor Activity : In medicinal chemistry, 5-(4-Methoxyphenyl)-2-methylaniline derivatives have been explored for their antitumor activity. A study by Wang et al. (2002) investigated a series of compounds with heterocycles replacing the cis double bond in combretastatin A-4, a known antitumor agent. They found that certain analogues displayed significant cytotoxicity against cancer cell lines, suggesting potential applications in cancer therapy (Wang et al., 2002).

• Antiviral Activity : Another study by Hocková et al. (2003) focused on the synthesis of pyrimidine derivatives, including those with a 5-(4-Methoxyphenyl)-2-methylaniline structure, for antiviral applications. They observed that some derivatives significantly inhibited retrovirus replication in cell culture, indicating their potential as antiviral agents (Hocková et al., 2003).

• Material Chemistry and Photophysical Properties : Khalid et al. (2020) conducted a study on the synthesis of unsymmetrical mono-carbonyl curcuminoids, including derivatives of 5-(4-Methoxyphenyl)-2-methylaniline. They characterized these compounds using various spectroscopic techniques and evaluated their photophysical properties. Such compounds have potential applications in material chemistry due to their interesting electronic and structural properties (Khalid et al., 2020).

• Corrosion Inhibition : In the field of corrosion science, derivatives of 5-(4-Methoxyphenyl)-2-methylaniline have been studied for their potential as corrosion inhibitors. Bentiss et al. (2009) investigated the inhibition performance of a derivative on mild steel in a hydrochloric acid medium, finding high inhibition efficiency, which is valuable in industrial applications to prevent metal corrosion (Bentiss et al., 2009).

• Insecticidal Properties : Hirashima et al. (1990) explored the insecticidal properties of 2-Methoxy-5-substituted 1, 3, 2-oxazaphospholidine 2-sulfides, which include derivatives of 5-(4-Methoxyphenyl)-2-methylaniline. They found potent insecticide activity against specific insects, suggesting potential use in pest control (Hirashima et al., 1990).

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A suspension of 4′-methoxy-4-methyl-3-nitrobiphenyl (630 mg, 2.95 mmol) and 10% palladium on charcoal (63 mg, 0.059 mmol) in methanol (6 mL) is stirred under hydrogen atmosphere for 12 hours. Palladium catalyst is removed by filtration and the resulting solution is evaporated in vacuo to afford the title compound.